Cas no 1482087-02-4 (1-(azetidin-3-yl)amino-2-methylpropan-2-ol)

• Product Name: 1-(azetidin-3-yl)amino-2-methylpropan-2-ol
• CAS No: 1482087-02-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD21653293
• CID: 2102024
• PubChem ID: 65960007
• Update Time: 2025-05-24

1-(azetidin-3-yl)amino-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(AZETIDIN-3-YL)AMINO]-2-METHYLPROPAN-2-OL
• 1-(azetidin-3-yl)amino-2-methylpropan-2-ol

• MDL： MFCD21653293
• Inchi： 1S/C7H16N2O/c1-7(2,10)5-9-6-3-8-4-6/h6,8-10H,3-5H2,1-2H3
• InChI Key： DGDHUUOFHAXNLY-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Topological Polar Surface Area: 44.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-(azetidin-3-yl)amino-2-methylpropan-2-ol

1-(Azetidin-3-Yl)Amino-2-Methylpropan-2-Ol: A Comprehensive Overview

1-(Azetidin-3-Yl)Amino-2-Methylpropan-2-Ol, also known by its CAS number CAS No. 1482087-02-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, which is connected to an amino group and a branched alcohol moiety, making it a versatile structure for various chemical modifications.

The synthesis of 1-(Azetidin-3-Yl)Amino-2-Methylpropan-2-Ol involves a series of carefully designed reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have focused on optimizing the synthesis process to enhance the compound's purity and stability, which are critical for its use in biological assays and preclinical studies.

In terms of biological activity, this compound has shown promising results in preliminary tests. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents targeting specific cellular pathways. The azetidine ring, being a strained cyclic structure, contributes to the compound's reactivity and ability to participate in various chemical transformations.

One of the most recent advancements in the study of CAS No. 1482087-02-4 involves its application in medicinal chemistry. Scientists have utilized this compound as a building block for constructing complex molecules with desired pharmacokinetic properties. The integration of this compound into larger molecular frameworks has opened new avenues for drug discovery, particularly in the areas of oncology and neurodegenerative diseases.

The structural flexibility of 1-(Azetidin-3-Yl)Amino-2-Methylpropan-2-Ol allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications to the azetidine ring or the alcohol moiety can significantly alter the compound's solubility, bioavailability, and interaction with biological targets.

In conclusion, CAS No. 1482087-02-4, or 1-(Azetidin-3-Yl)Amino-2-Methylpropan-2-Ol, represents a valuable tool in modern organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative therapeutic agents.